Cucurbit[7]uril-based carbon dots for recognizing histamine†
Chemical Communications Pub Date: 2023-11-01 DOI: 10.1039/D3CC03750A
Abstract
Fluorescent carbon quantum dots (CQDs) were synthesized from cucurbit[7]uril (Q[7]) and 2,2-bis(hydroxymethyl)propionic (DMPA) by a hydrothermal method. The Q[7]–DMPA complex was confirmed by X-ray crystallography. The CQDs showed blue fluorescence, photostability, and ionic strength stability. They were used to detect histamine with a low limit of 2.33 × 10−6 M.
![Graphical abstract: Cucurbit[7]uril-based carbon dots for recognizing histamine](http://scimg.chem960.com/usr/1/D3CC03750A.jpg)
![Cucurbit[7]uril-based carbon dots for recognizing histamine†](https://scimg.chem960.com/usr/1/D3CC03750A.jpg)
Recommended Literature
- [1] Spectroscopic exploration of drug–protein interaction: a study highlighting the dependence of the magnetic field effect on inter-radical separation distance formed during photoinduced electron transfer
- [2] Iron metabolism and human ferritin heavy chain cDNA from adult brain with an elongated untranslated region: new findings and insights†
- [3] Reply to the ‘Comment on “Fluorimetric sensing of ATP in water by an imidazolium hydrazone based sensor”’ by S. Farshbaf and P. Anzenbacher Jr., Chem. Commun., 2019, 55, 1770
- [4] Visible light-induced nuclease activity of a ternary mono-phenanthroline copper(ii) complex containing l-methionine as a photosensitizer
- [5] High-performance extraction of alkaloids using aqueous two-phase systems with ionic liquids†
- [6] Metallopolymer precursors to L10-CoPt nanoparticles: synthesis, characterization, nanopatterning and potential application†
- [7] Glucoraphaninhydrolysis by microbiota in the rat cecum results in sulforaphane absorption
- [8] Inside front cover
- [9] Airflow-assisted dielectrophoresis to reduce the resistance mismatch in carbon nanotube-based temperature sensors†
- [10] Self-assembled d-arginine derivatives based on click chemical reactions for intracellular codelivery of antigens and adjuvants for potential immunotherapy†
Journal Name：Chemical Communications
Research Products
-
3-(propan-2-yloxy)propanenitrile
CAS no.: 110-47-4
-
CAS no.: 11016-71-0
-
CAS no.: 131864-71-6
